MK-571 Methyl Ester
MK-571 Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
120443-15-4
VCID:
VC0131829
InChI:
InChI=1S/C27H29ClN2O3S2/c1-30(2)25(31)13-15-34-27(35-16-14-26(32)33-3)21-6-4-5-19(17-21)7-11-23-12-9-20-8-10-22(28)18-24(20)29-23/h4-12,17-18,27H,13-16H2,1-3H3/b11-7+
SMILES:
CN(C)C(=O)CCSC(C1=CC=CC(=C1)C=CC2=NC3=C(C=CC(=C3)Cl)C=C2)SCCC(=O)OC
Molecular Formula:
C27H29ClN2O3S2
Molecular Weight:
529.1 g/mol
MK-571 Methyl Ester
CAS No.: 120443-15-4
Reference Standards
VCID: VC0131829
Molecular Formula: C27H29ClN2O3S2
Molecular Weight: 529.1 g/mol
| CAS No. | 120443-15-4 |
|---|---|
| Product Name | MK-571 Methyl Ester |
| Molecular Formula | C27H29ClN2O3S2 |
| Molecular Weight | 529.1 g/mol |
| IUPAC Name | methyl 3-[[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]-[3-(dimethylamino)-3-oxopropyl]sulfanylmethyl]sulfanylpropanoate |
| Standard InChI | InChI=1S/C27H29ClN2O3S2/c1-30(2)25(31)13-15-34-27(35-16-14-26(32)33-3)21-6-4-5-19(17-21)7-11-23-12-9-20-8-10-22(28)18-24(20)29-23/h4-12,17-18,27H,13-16H2,1-3H3/b11-7+ |
| Standard InChIKey | LKJDBNVYDOBYMF-YRNVUSSQSA-N |
| Isomeric SMILES | CN(C)C(=O)CCSC(C1=CC=CC(=C1)/C=C/C2=NC3=C(C=CC(=C3)Cl)C=C2)SCCC(=O)OC |
| SMILES | CN(C)C(=O)CCSC(C1=CC=CC(=C1)C=CC2=NC3=C(C=CC(=C3)Cl)C=C2)SCCC(=O)OC |
| Canonical SMILES | CN(C)C(=O)CCSC(C1=CC=CC(=C1)C=CC2=NC3=C(C=CC(=C3)Cl)C=C2)SCCC(=O)OC |
| Synonyms | 3-[[[3-[(1E)-2-(7-Chloro-2-quinolinyl)ethenyl]phenyl][[3-(dimethylamino)-3-oxopropyl]thio]methyl]thio]propanoic Acid Methyl Ester; |
| PubChem Compound | 10256410 |
| Last Modified | Nov 11 2021 |
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